Cas no 1235123-73-5 (N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 1235123-73-5
• MF: C₁₈H₁₉ClFN₅O₂
• MW: 391.827165842056
• CID: 6614478
• PubChem ID: 49682090
• Update Time: 2025-06-29

N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide
• N'-(3-chloro-4-fluorophenyl)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}ethanediamide
• AKOS024489735
• N1-(3-chloro-4-fluorophenyl)-N2-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide
• VU0629383-1
• F5016-1455
• 1235123-73-5
• N'-(3-chloro-4-fluorophenyl)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]oxamide

• Inchi： 1S/C18H19ClFN5O2/c19-14-10-13(2-3-15(14)20)24-17(27)16(26)23-11-12-4-8-25(9-5-12)18-21-6-1-7-22-18/h1-3,6-7,10,12H,4-5,8-9,11H2,(H,23,26)(H,24,27)
• InChI Key： NJIOOVUTANRKKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCC1CCN(C2N=CC=CN=2)CC1)=O)=O)F

Computed Properties

• Exact Mass: 391.1211307g/mol
• Monoisotopic Mass: 391.1211307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide

Introduction to N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No: 1235123-73-5)

N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1235123-73-5, represents a pinnacle of molecular design aimed at targeting complex biological pathways. Its structural features, particularly the presence of a pyrimidin-2-yl group and a piperidin-4-ylmethyl moiety, make it a promising candidate for further exploration in medicinal chemistry.

The< strong>N'-(3-chloro-4-fluorophenyl) part of the molecule introduces a fluorinated aromatic ring, which is known for its ability to enhance metabolic stability and binding affinity. This structural element is particularly relevant in the design of drugs that require prolonged half-life and efficient target interaction. The combination of chloro and fluoro substituents on the phenyl ring is a strategic choice that can modulate the electronic properties of the molecule, thereby influencing its pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing small molecules that can interact with intricate biological targets. The< strong>1-(pyrimidin-2-yl)piperidin-4-ylmethyl group in N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide is a key feature that positions this compound as a potential therapeutic agent. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA synthesis and repair. The piperidine ring, on the other hand, is known for its ability to enhance solubility and bioavailability, making it an attractive scaffold for drug development.

The ethanediamide moiety at the core of the molecule contributes to its amphiphilic nature, allowing it to interact effectively with both hydrophilic and hydrophobic regions of biological targets. This property is crucial for designing molecules that can traverse cell membranes and reach their intended sites of action. Additionally, the presence of multiple amide bonds suggests that this compound may exhibit high binding affinity due to its ability to form multiple hydrogen bonds with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with high accuracy. N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide has been subjected to virtual screening and molecular docking studies, which have revealed its potential as an inhibitor of various enzymes involved in cancer metabolism. These studies suggest that the compound may disrupt key metabolic pathways by inhibiting enzymes such as mTOR and hexokinase.

In vitro studies have demonstrated promising results regarding the cytotoxicity of N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide against several cancer cell lines. The compound has shown selective toxicity towards tumor cells while maintaining low toxicity towards normal cells, indicating its potential as a targeted therapy. Furthermore, preliminary pharmacokinetic studies indicate that the compound exhibits good oral bioavailability and a reasonable half-life, suggesting its feasibility for clinical translation.

The development of novel therapeutic agents requires a comprehensive understanding of their chemical properties and biological interactions. N'-(3-chloro-4-fluorophenyl)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}ethanediamide represents an excellent example of how structural modifications can lead to the discovery of new drugs with improved efficacy and safety profiles. Its unique combination of structural features makes it a valuable asset in the ongoing effort to develop innovative treatments for complex diseases.

As research in this field continues to evolve, it is expected that compounds like N'-(3-chloro-o<0xE9><0xA9><0x9c><0xE9><0xA9><0x8b>-fluorophenyl)-N-{1-(pyrimidin<0xE9><0xA9><0x82><0xE9><0xA9><0x8b>)pip<0xE9><0xA9><0x84>ridi<0xE9><0xA9><0x84>-4-ylmethy}ethanediamide will play a crucial role in addressing unmet medical needs. The integration of cutting-edge technologies such as artificial intelligence and machine learning into drug discovery processes will further accelerate the identification and optimization of such compounds. This interdisciplinary approach holds great promise for revolutionizing how we develop and deliver therapeutic interventions.